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Compound of Interest

Compound Name: Rhenium(V) chloride

Cat. No.: B078131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed troubleshooting guides and frequently asked

questions (FAQs) for the purification of Rhenium(V) chloride (ReCl₅) by sublimation. This

guide is intended to assist researchers in overcoming common challenges and ensuring the

successful purification of this air- and moisture-sensitive compound.

Frequently Asked Questions (FAQs)
Q1: What is the principle behind purifying Rhenium(V) chloride by sublimation?

A1: Sublimation is a purification technique where a solid is heated under vacuum, transitioning

directly into a gaseous state without passing through a liquid phase. This vapor is then

condensed back into a pure solid on a cooled surface. This method is effective for Rhenium(V)
chloride because it can be volatilized at temperatures below its melting point, leaving behind

less volatile impurities.

Q2: What are the key physical and chemical properties of Rhenium(V) chloride relevant to its

sublimation?

A2: Rhenium(V) chloride is a red-brown crystalline solid. It is highly sensitive to air and

moisture, readily hydrolyzing to form hydrochloric acid and rhenium oxides, which can appear

as a brown liquid.[1] Its melting point is 220°C.[2] Understanding its high sensitivity is critical for
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successful handling and sublimation, which must be performed under an inert atmosphere or

high vacuum.[1][3]

Q3: What are the common impurities in commercial Rhenium(V) chloride?

A3: The most common impurity resulting from the synthesis of Rhenium(V) chloride via

chlorination of rhenium is Rhenium(III) chloride (ReCl₃).[4] Rhenium oxychlorides can also be

present, especially if the material has been exposed to trace amounts of oxygen.

Q4: How does the volatility of Rhenium(V) chloride compare to its common impurities?

A4: Rhenium(V) chloride is more volatile than Rhenium(III) chloride. This difference in

volatility is the basis for their separation by fractional sublimation. Rhenium oxychlorides may

have volatilities that are closer to that of ReCl₅, posing a greater challenge for separation.
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Issue Potential Cause(s) Recommended Solution(s)

Low Yield of Sublimed Product

1. Sublimation temperature is

too low.2. System pressure is

too high.3. Incomplete

sublimation of the starting

material.4. Product loss during

transfer.

1. Gradually increase the

temperature of the heating

bath. Monitor for the

appearance of crystals on the

cold finger.2. Ensure a high

vacuum is achieved and

maintained throughout the

process. Check for leaks in the

sublimation apparatus.3.

Extend the duration of the

sublimation. Ensure all the

starting material has been

heated sufficiently.4. Handle

the sublimed crystals with

care. Use appropriate

techniques for transferring air-

sensitive compounds, such as

working in a glovebox or under

a positive pressure of inert

gas.

Contamination of the Sublimed

Product

1. Co-sublimation of impurities.

Rhenium oxychlorides may

have similar vapor pressures

to ReCl₅.2. Decomposition of

the starting material. Heating

ReCl₅ to excessively high

temperatures can cause it to

decompose to the less volatile

ReCl₃.3. Introduction of air or

moisture. Leaks in the system

can lead to the formation of

non-volatile oxides and

oxychlorides.

1. Employ fractional

sublimation. Use a

temperature gradient along the

sublimation tube to separate

compounds with different

volatilities.2. Carefully control

the sublimation temperature.

Keep it well below the

decomposition temperature. A

temperature range of 120-

150°C is a good starting point

under high vacuum.3. Ensure

all glassware is thoroughly

dried before use. Perform the

sublimation under a high
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vacuum or a dynamic flow of

inert gas. Check all joints and

seals for leaks.

No Sublimation Observed

1. Inadequate heating.2.

System is not under sufficient

vacuum.3. The starting

material is not Rhenium(V)

chloride or is heavily

contaminated with non-volatile

impurities.

1. Check the heating bath

temperature and ensure good

thermal contact with the

sublimation apparatus.2. Verify

the vacuum pump is

functioning correctly and that

there are no leaks in the

system.3. Analyze the starting

material to confirm its identity

and purity.

Sublimate is a Different Color

(e.g., greenish-black)

1. Contamination with

Rhenium(III) chloride. ReCl₃ is

greenish-black.2.

Decomposition during

sublimation.

1. Purify the sublimate by a

second sublimation, carefully

controlling the temperature to

leave the less volatile ReCl₃

behind.2. Lower the

sublimation temperature.

Quantitative Data
Compound Formula

Molar Mass
( g/mol )

Melting
Point (°C)

Appearance Volatility

Rhenium(V)

chloride
ReCl₅ 363.47 220[2]

Red-brown

solid[2]

Sublimes

under

vacuum

Rhenium(III)

chloride
ReCl₃ 292.57

>500

(decomposes

)

Greenish-

black solid

Less volatile

than ReCl₅

Rhenium(VII)

oxide
Re₂O₇ 484.4 300 Yellow solid

Sublimes at

~360°C
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Detailed Methodology for Vacuum Sublimation of
Rhenium(V) chloride
Objective: To purify crude Rhenium(V) chloride by removing less volatile impurities such as

Rhenium(III) chloride.

Materials:

Crude Rhenium(V) chloride

Schlenk-type sublimation apparatus

High-vacuum pump

Cold trap (e.g., liquid nitrogen or dry ice/acetone)

Heating mantle or oil bath

Inert gas (Argon or Nitrogen)

Glovebox or Schlenk line for handling air-sensitive compounds

Procedure:

Preparation of the Apparatus:

Thoroughly clean and dry all glassware in an oven at >120°C overnight.

Assemble the sublimation apparatus while still hot and immediately place it under high

vacuum to remove any adsorbed water.

Allow the apparatus to cool to room temperature under vacuum.

Loading the Sample:

In a glovebox or under a positive pressure of inert gas, load the crude Rhenium(V)
chloride into the bottom of the sublimation tube.
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Grease all joints sparingly with high-vacuum grease to ensure an airtight seal.

Sublimation:

Attach the sublimation apparatus to a high-vacuum line equipped with a cold trap.

Slowly evacuate the apparatus. It is crucial to do this gradually to avoid sputtering the fine

powder.

Once a high vacuum is achieved (e.g., <0.1 mmHg), begin to heat the bottom of the

sublimation tube using a heating mantle or oil bath.

A recommended starting temperature is around 120-150°C. The optimal temperature will

depend on the vacuum level and the specific apparatus.

The more volatile Rhenium(V) chloride will sublime and deposit as dark red-brown

crystals on the cooler parts of the apparatus, typically the cold finger or the upper walls of

the tube.

Less volatile impurities, such as Rhenium(III) chloride, will remain in the heated zone.

Collection of the Purified Product:

Once the sublimation is complete (no more material appears to be subliming), turn off the

heat and allow the apparatus to cool to room temperature under vacuum.

Slowly backfill the apparatus with an inert gas.

In a glovebox or under a positive flow of inert gas, carefully disassemble the apparatus.

Scrape the purified Rhenium(V) chloride crystals from the cold finger or the walls of the

tube into a pre-weighed, dry, and airtight container.

Mandatory Visualizations
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Caption: Troubleshooting workflow for Rhenium(V) chloride sublimation.
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1. Prepare Apparatus:
Clean, Dry, Assemble under Vacuum

2. Load Sample:
Under Inert Atmosphere

3. Evacuate Apparatus:
Connect to High Vacuum Line

4. Heat Gently:
120-150°C under High Vacuum

5. Sublimation Occurs:
ReCl5 deposits on cold surfaces

6. Cool to Room Temperature:
Under Vacuum

7. Backfill with Inert Gas

8. Collect Purified Product:
Under Inert Atmosphere

Click to download full resolution via product page

Caption: Experimental workflow for the vacuum sublimation of Rhenium(V) chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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